2-ethoxy-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-(3-pyridin-2-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C23H26N4O2/c1-2-29-21-13-6-4-10-18(21)23(28)25-15-16-27-20-12-5-3-9-17(20)22(26-27)19-11-7-8-14-24-19/h4,6-8,10-11,13-14H,2-3,5,9,12,15-16H2,1H3,(H,25,28)
• InChI Key: CVBHCSFLOQIWNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCN2C3=C(CCCC3)C(=N2)C4=CC=CC=N4
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol
• CAS No.: 1797671-01-2

Description

2-ethoxy-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H26N4O2 and its molecular weight is 390.487. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

Researchers have developed various synthetic routes to create compounds structurally related to 2-ethoxy-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)benzamide, demonstrating the compound's relevance in synthetic chemistry. For instance, the work by Bobeldijk et al. (1990) on the high-yield synthesis of benzamide derivatives for radiopharmaceutical preparations underscores the importance of such compounds in facilitating the production of diagnostic agents (Bobeldijk et al., 1990). Similarly, Mohamed (2021) explored the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing the compound's role in generating new chemical entities with potential biological applications (Mohamed, 2021).

Biological Evaluations

Compounds similar to this compound have been evaluated for their biological activities, including anticancer and antimicrobial effects. For instance, Raffa et al. (2019) synthesized benzamide derivatives and assessed their antiproliferative activity, highlighting the potential of such compounds in cancer research (Raffa et al., 2019). Additionally, Patel et al. (2011) explored the antimicrobial activity of new pyridine derivatives, indicating the compound's utility in addressing microbial resistance (Patel et al., 2011).

Development of New Materials

The synthesis and characterization of compounds related to this compound also contribute to the development of new materials with unique properties. Qingjun (2007) synthesized a novel liquid crystalline compound, demonstrating the potential of benzamide derivatives in creating materials with specialized applications (Qingjun, 2007).